Cas no 2095888-03-0 ((2R)-2-{[(benzyloxy)carbonyl]amino}-6,6,6-trifluorohexanoic acid)

• Product Name: (2R)-2-{[(benzyloxy)carbonyl]amino}-6,6,6-trifluorohexanoic acid
• CAS No: 2095888-03-0
• MF: C₁₄H₁₆F₃NO₄
• MW: 319.276354789734
• CID: 5824422
• PubChem ID: 129050727
• Update Time: 2025-05-24

(2R)-2-{[(benzyloxy)carbonyl]amino}-6,6,6-trifluorohexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37397810
• (2R)-2-{[(benzyloxy)carbonyl]amino}-6,6,6-trifluorohexanoic acid
• SCHEMBL18762518
• 2095888-03-0

• Inchi： 1S/C14H16F3NO4/c15-14(16,17)8-4-7-11(12(19)20)18-13(21)22-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,18,21)(H,19,20)/t11-/m1/s1
• InChI Key： OITIIOQFLIFROA-LLVKDONJSA-N
• SMILES： FC(CCC[C@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 319.10314248g/mol
• Monoisotopic Mass: 319.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-2-{[(benzyloxy)carbonyl]amino}-6,6,6-trifluorohexanoic acid

Comprehensive Overview of (2R)-2-{[(benzyloxy)carbonyl]amino}-6,6,6-trifluorohexanoic acid (CAS No. 2095888-03-0)

The compound (2R)-2-{[(benzyloxy)carbonyl]amino}-6,6,6-trifluorohexanoic acid (CAS No. 2095888-03-0) is a chiral trifluorinated amino acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a trifluoromethyl moiety, makes it a valuable intermediate in the synthesis of peptides and small-molecule therapeutics. The R-configuration at the chiral center further enhances its specificity for targeted applications, such as enzyme inhibition or receptor modulation.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in drug discovery. The incorporation of trifluoromethyl groups, as seen in this compound, is a trending strategy to improve the pharmacokinetic properties of potential drug candidates. Researchers are particularly interested in how CAS No. 2095888-03-0 can be utilized in the development of protease inhibitors or GPCR-targeted therapies, aligning with the growing focus on precision medicine.

The benzyloxycarbonyl (Cbz) group in (2R)-2-{[(benzyloxy)carbonyl]amino}-6,6,6-trifluorohexanoic acid serves as a versatile protecting group for amines, a feature widely exploited in peptide synthesis. This functionality is critical for solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. Given the rising interest in therapeutic peptides for treating diseases like diabetes and cancer, this compound’s role as a building block is increasingly relevant. Its trifluorohexanoic acid backbone also contributes to lipophilicity, a key factor in membrane permeability and drug delivery.

From a synthetic chemistry perspective, CAS No. 2095888-03-0 exemplifies the convergence of chiral synthesis and fluorine chemistry—two hot topics in organic chemistry. The compound’s stereocenter and trifluoromethyl group pose interesting challenges for asymmetric synthesis, a field gaining traction due to the demand for enantiopure pharmaceuticals. Discussions on platforms like ResearchGate and PubMed often highlight the need for efficient routes to such compounds, reflecting their importance in academia and industry.

Environmental and regulatory considerations are also shaping the use of fluorinated compounds. While the trifluoromethyl group offers therapeutic advantages, its persistence in the environment has sparked debates about sustainable chemistry. Researchers are exploring greener synthetic methods for compounds like (2R)-2-{[(benzyloxy)carbonyl]amino}-6,6,6-trifluorohexanoic acid, aligning with the Green Chemistry Principles. This dual focus on efficacy and sustainability resonates with the broader shift toward eco-friendly drug development.

In summary, (2R)-2-{[(benzyloxy)carbonyl]amino}-6,6,6-trifluorohexanoic acid (CAS No. 2095888-03-0) is a multifaceted compound bridging peptide chemistry, fluorine chemistry, and drug design. Its applications span from pharmaceutical intermediates to biochemical probes, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound remains a key player in advancing precision therapeutics and sustainable chemistry.